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Compound of Interest

Compound Name: Etaconazole

Cat. No.: B166602 Get Quote

Etaconazole: An In-Depth Technical and Safety
Assessment
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) for Etaconazole, a conazole fungicide. The information is presented to meet the

needs of researchers, scientists, and professionals in drug development, with a focus on

detailed data presentation, experimental methodologies, and visual representations of key

safety information.

Chemical and Physical Properties
Etaconazole is a systemic fungicide belonging to the triazole class of chemicals. It is

recognized for its efficacy against a broad spectrum of fungi. The physical and chemical

characteristics of Etaconazole are summarized below.
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Property Value Reference

Molecular Formula C₁₄H₁₅Cl₂N₃O₂ [1]

Molecular Weight 328.19 g/mol [1]

CAS Number 60207-93-4 [1]

Appearance
White to off-white or pale

yellow crystalline powder
[2]

Melting Point 75-93 °C [1]

Water Solubility 80 mg/L (at 20 °C) [3]

Solubility in Organic Solvents

(at 20°C)

Acetone: 300 g/kg,

Dichloromethane: 700 g/kg,

Methanol: 400 g/kg, Toluene:

250 g/kg, Isopropanol: 100

g/kg

[1]

Vapor Pressure Negligible [2]

Toxicological Data
The toxicological profile of Etaconazole is crucial for assessing its potential risk to human

health. The following table summarizes the acute toxicity data.

Test Species Route Value Reference

LD₅₀ Rat Oral >320 mg/kg [4]

LD₅₀ Mouse Oral >320 mg/kg [2]

LD₅₀ Dog Oral >200 mg/kg [2]

LD₅₀ Guinea Pig Oral >160 mg/kg [2]

Experimental Protocols: Acute Oral Toxicity (OECD 425)
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The acute oral toxicity of Etaconazole is determined following the OECD Guideline 425, the

Up-and-Down Procedure (UDP).[5][6] This method is a statistically robust approach that

minimizes the number of animals required.[5]

Principle: A single animal is dosed at a starting level just below the estimated LD₅₀.[5]

Depending on the outcome (survival or death), the dose for the next animal is adjusted up or

down by a constant factor.[5] This sequential process continues until the stopping criteria are

met.[5]

Animal Model: Healthy, young adult rats of a standard laboratory strain are used.[4] Females

are nulliparous and non-pregnant.[7]

Procedure: Animals are fasted prior to dosing. The test substance is administered orally via

gavage.[8] Following administration, animals are observed for mortality, clinical signs of

toxicity, and changes in body weight for at least 14 days.[8] A full necropsy is performed on

all animals at the end of the observation period.[8]

Data Analysis: The LD₅₀ is calculated using the maximum likelihood method based on the

outcomes of the sequential dosing.[6]

Ecological Information
Understanding the environmental fate and ecotoxicity of Etaconazole is essential for

evaluating its impact on ecosystems.

Test Species Duration Value Reference

LC₅₀

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours 2.5 mg/L [9]

LC₅₀
Tropical

Freshwater Fish
96 hours > 16.31 mg/L [9]

Experimental Protocols: Fish Acute Toxicity Test (OECD 203)
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The acute toxicity of Etaconazole to fish is assessed according to the OECD Guideline 203.[1]

[10] This test determines the concentration of a substance that is lethal to 50% of the test fish

over a 96-hour period.[1][10]

Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through

system for 96 hours.[11] Mortalities and any sublethal effects are recorded at 24, 48, 72, and

96 hours.[1][10]

Test Organism: A recommended fish species, such as the Rainbow Trout (Oncorhynchus

mykiss), is used.[11][12]

Procedure: A range of concentrations of the test substance are prepared, along with a

control group.[11] The fish are introduced to the test solutions, and the conditions

(temperature, pH, dissolved oxygen) are monitored throughout the test.[9] At the end of the

96-hour exposure period, the number of dead fish in each concentration is recorded.[9]

Data Analysis: The LC₅₀ value and its 95% confidence limits are calculated using probit

analysis or another appropriate statistical method.[9]

Hazard Identification and Classification
Etaconazole is classified according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).

GHS Hazard Statements:

H302: Harmful if swallowed.[11]

H315: Causes skin irritation.[13]

H319: Causes serious eye irritation.[13]

H335: May cause respiratory irritation.[13]

H411: Toxic to aquatic life with long lasting effects.[10]

GHS Pictograms:
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GHS Hazard Pictograms for Etaconazole

Click to download full resolution via product page

GHS Pictograms for Etaconazole

First Aid Measures
The following diagram outlines the recommended first aid procedures in case of exposure to

Etaconazole.

Exposure to Etaconazole

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Take off contaminated clothing.
Wash off with soap and plenty of water.

Consult a doctor.

Rinse with pure water for at least 15 minutes.
Consult a doctor.

Rinse mouth with water.
Do NOT induce vomiting.

Call a doctor or Poison Control Center immediately.

If not breathing, give artificial respiration.
Consult a doctor.

Click to download full resolution via product page

First Aid Decision Tree for Etaconazole Exposure

Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of Etaconazole.
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Safe Handling Safe Storage

Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and eye/face protection. Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use non-sparking tools and prevent fire caused by electrostatic discharge. Store in a tightly closed container. Store in a dry, cool, and well-ventilated place. Store apart from foodstuff containers or incompatible materials. Handling

Storage
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Etaconazole Spill

Evacuate personnel to safe areas.
Keep people away and upwind.

Remove all sources of ignition.

Ensure adequate ventilation.

Wear personal protective equipment
(chemical impermeable gloves, safety goggles).

Prevent further leakage or spillage if safe to do so.
Do not let the chemical enter drains.

Collect and arrange disposal.
Use spark-proof tools and explosion-proof equipment.

Keep in suitable, closed containers for disposal.
Dispose of in accordance with applicable regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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